Cas no 21587-39-3 (2-Acetyl-5-methoxybenzofuran)

2-Acetyl-5-methoxybenzofuran structure
2-Acetyl-5-methoxybenzofuran structure
Product Name:2-Acetyl-5-methoxybenzofuran
CAS No:21587-39-3
MF:C11H10O3
MW:190.195303440094
MDL:MFCD01716424
CID:1402623
PubChem ID:30697
Update Time:2025-04-20

2-Acetyl-5-methoxybenzofuran Chemical and Physical Properties

Names and Identifiers

    • 1-(5-methoxy-1-benzofuran-2-yl)ethanone
    • ethanone, 1-(5-methoxy-2-benzofuranyl)-
    • 2-Acetyl-5-methoxybenzo[b]furan
    • KETONE, 5-METHOXY-2-BENZOFURANYL METHYL
    • 2-ACETYL-5-METHOXYBENZOFURAN
    • CS-0029601
    • 1-(5-Methoxybenzofuran-2-yl)ethan-1-one
    • DTXSID00175949
    • A18450
    • MFCD01716424
    • AKOS002678534
    • Ethanone, 1-(5-methoxy-2-benzofuranyl)- (9CI)
    • AS-40654
    • A1-18437
    • DB-066565
    • SCHEMBL1287553
    • 1-(5-methoxy-2-benzofuranyl)-Ethanone
    • 1-(5-methoxybenzofuran-2-yl)ethanone
    • 21587-39-3
    • WAA58739
    • 1-(5-Methoxy-2-benzofuranyl)ethanone
    • 5-Methoxy-2-benzofuranyl methyl ketone
    • BRN 1284242
    • 2-Acetyl-5-methoxybenzofuran
    • MDL： MFCD01716424
    • Inchi： 1S/C11H10O3/c1-7(12)11-6-8-5-9(13-2)3-4-10(8)14-11/h3-6H,1-2H3
    • InChI Key： DZOXPAYEAYNYMA-UHFFFAOYSA-N
    • SMILES： O1C(C(C)=O)=CC2C=C(C=CC1=2)OC

Computed Properties

  • Exact Mass: 190.063
  • Monoisotopic Mass: 190.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • Density: 1.1752 (rough estimate)
  • Boiling Point: 285.69°C (rough estimate)
  • Refractive Index: 1.5854 (estimate)
  • PSA: 39.44

2-Acetyl-5-methoxybenzofuran Pricemore >>

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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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2-Acetyl-5-methoxybenzofuran Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:21587-39-3)2-Acetyl-5-methoxybenzofuran
Order Number:A18450
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):186.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:21587-39-3)2-Acetyl-5-methoxybenzofuran
A18450
Purity:99%
Quantity:1g
Price ($):186.0
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